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Compound of Interest

Compound Name: Cetyl Stearate

Cat. No. B143676

An In-depth Technical Guide to Cetyl Stearate: Molecular Properties

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of excipients is paramount. Cetyl stearate, a versatile ester,
finds application in various pharmaceutical and cosmetic formulations. This guide provides core
technical data on its molecular characteristics.

Molecular Identity and Weight

Cetyl stearate is the ester formed from the condensation of cetyl alcohol and stearic acid.[1][2]
Its fundamental molecular properties are summarized below.

Property Value Source
Molecular Formula C3aHes02 [L12][3][4][5][6]
Molecular Weight 508.9 g/mol [11[31[5]
Alternate Molecular Weight 508.9025 [4]

CAS Registry Number 1190-63-2 [31[4]

Note: Minor variations in molecular weight may be reported based on the calculation methods
and isotopic composition considered.

Chemical Structure and Synonyms
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Cetyl stearate is also known by several other names, including hexadecyl octadecanoate,
palmityl stearate, and n-hexadecyl stearate.[2][3][4][5]

The logical relationship between the constituent molecules and the final ester is depicted in the

following diagram.
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Formation of Cetyl Stearate.

Experimental Protocols

Method for Determining Identity: The identity of cetyl stearate can be confirmed through
Proton NMR (CDCIs) spectroscopic and mass spectrometric analysis.[3] These techniques
provide detailed information about the molecular structure and mass, confirming the
compound's identity. While a detailed experimental protocol is proprietary to the analyzing

entity, a general workflow can be described.

Proton NMR Spectroscopy

Structure & Mass Confirmation

Dissolve in CDCI3 Spectral Interpretation
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General Analytical Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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